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Compound of Interest

Compound Name: Trithiazyl trichloride

Cat. No.: B14153052

Application Notes and Protocols for Trithiazyl
Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trithiazyl trichloride, with the chemical formula (NSCl)s, is a white, crystalline inorganic
compound.[1] It serves as a significant precursor in the synthesis of a variety of sulfur-nitrogen
compounds.[1][2] This document provides detailed protocols and safety guidelines for the
handling, storage, and use of trithiazyl trichloride in a laboratory setting.

Hazard Identification and Safety Precautions

Trithiazyl trichloride is a hazardous substance that requires careful handling to prevent
exposure and ensure laboratory safety.

GHS Hazard Classification:
o Acute Toxicity, Oral (Category 4)
o Acute Toxicity, Inhalation (Category 3)

» Skin Corrosion/Irritation (Category 1A)
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» Serious Eye Damage/Eye Irritation (Category 1)

¢ Specific target organ toxicity — Single exposure (Category 3), Respiratory system

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H331: Toxic if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.
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Quantitative Data

The following tables summarize key quantitative data for trithiazyl trichloride.

Property

Value

Molecular Formula

ClI3N3Ss3

Molecular Weight 244.55 g/mol [1]
Appearance White crystalline solid[1]
Melting Point 168 °C (decomposes)[2]
S-N bond length 160.5 pm[1]

S-Cl bond length 208 pm([1]

Stability and Reactivity Data

Thermal Decomposition

Decomposes at 100 °C under vacuum to
monomeric thiazyl chloride (NSCI).[1] The
thermal decomposition follows first-order

kinetics with an activation energy of 105 kJ/mol.

[2]

Hydrolysis

Reacts violently with water, hydrolyzing to sulfur,

ammonia, and hydrochloric acid.[2]

Incompatibilities

Water, strong acids, strong bases, alcohols,

amines, and metals.[3]

Experimental Protocols
General Handling Procedures

All manipulations of trithiazyl trichloride should be performed in a certified chemical fume
hood.

Personal Protective Equipment (PPE):
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» Gloves: Butyl rubber or neoprene gloves are recommended. Standard nitrile or latex gloves
offer limited protection and should be avoided.[4][5]

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
o Lab Coat: A flame-resistant lab coat should be worn.

o Respiratory Protection: For situations with a risk of aerosol generation or spills, a full-face
respirator with a cartridge suitable for acid gases and inorganic compounds should be used.

Synthesis of 1,2,3,5-Dithiadiazolium Chlorides

This protocol describes a general procedure for the synthesis of 1,2,3,5-dithiadiazolium
chlorides from nitrile sulfides and trithiazyl trichloride.[6][7]

Materials:

Trithiazyl trichloride ((NSCI)s)

Substituted 1,3,4-oxathiazol-2-one (precursor for nitrile sulfide)

Anhydrous dichloromethane (CH2Cl2)

Schlenk flask and standard glassware for inert atmosphere techniques

Magnetic stirrer and heating mantle
Procedure:

e In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the
substituted 1,3,4-oxathiazol-2-one in anhydrous dichloromethane.

 In a separate flask, prepare a solution of trithiazyl trichloride in anhydrous
dichloromethane.

» Slowly add the trithiazyl trichloride solution to the oxathiazolone solution at room
temperature with vigorous stirring.
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e The reaction mixture is typically stirred at room temperature for several hours. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

» Upon completion, the resulting dithiadiazolium chloride salt often precipitates from the
solution.

e The precipitate can be collected by filtration under an inert atmosphere, washed with a small
amount of anhydrous dichloromethane, and dried under vacuum.

Diagrams
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Caption: Workflow for the safe handling and storage of trithiazyl trichloride.
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Caption: Emergency response procedures for trithiazyl trichloride incidents.
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Storage:

» Store trithiazyl trichloride in a tightly sealed container under an inert atmosphere (e.g.,
argon).

e The storage area should be cool, dry, and well-ventilated.
o Store away from incompatible materials such as water, acids, bases, and alcohols.[3]
Disposal:

» All waste containing trithiazyl trichloride, including contaminated labware and PPE, must
be disposed of as hazardous waste.

e Do not dispose of trithiazyl trichloride down the drain.

» Follow all local, state, and federal regulations for hazardous waste disposal.
Emergency Procedures

Spill:

» Evacuate the immediate area and alert others.

o Wear appropriate PPE, including a respirator.

o Contain the spill using an inert absorbent material (e.g., sand or vermiculite).

o For small spills, cautiously neutralize with sodium bicarbonate or soda ash.

o Carefully collect the absorbed material into a designated hazardous waste container.

o Decontaminate the spill area with a suitable solvent (e.g., acetone), followed by soap and
water. Collect all decontamination materials as hazardous waste.

First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
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» Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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